Cas no 868369-10-2 (4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868369-10-2
• MF: C₁₇H₁₅BrN₂O₃S
• MW: 407.281602144241
• CID: 6342009
• PubChem ID: 2150830
• Update Time: 2025-06-08

4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-bromo-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 868369-10-2
• 4-bromo-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• 4-bromo-N-[(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1814-0187
• AKOS024610904

• Inchi： 1S/C17H15BrN2O3S/c1-20-14-12(22-2)8-9-13(23-3)15(14)24-17(20)19-16(21)10-4-6-11(18)7-5-10/h4-9H,1-3H3/b19-17-
• InChI Key： CHAZJZSMPIFSJH-ZPHPHTNESA-N
• SMILES： BrC1C=CC(=CC=1)C(/N=C1/N(C)C2C(=CC=C(C=2S/1)OC)OC)=O

Computed Properties

• Exact Mass: 405.99868g/mol
• Monoisotopic Mass: 405.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Overview of 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868369-10-2)

4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core and a benzamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. The compound's CAS number, 868369-10-2, serves as a critical identifier for researchers and regulatory bodies.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Searches for "benzothiazole derivatives in cancer research" or "small molecule inhibitors for neurodegenerative diseases" reflect its relevance. The compound's dimethoxy and bromo substituents enhance its binding affinity to biological targets, a feature often queried in AI-driven drug design platforms.

From a synthetic chemistry perspective, the Z-configuration of the imine bond in 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is noteworthy. This stereochemistry influences its interactions with enzymes, a topic frequently discussed in forums on "molecular docking studies." Analytical techniques such as HPLC and NMR are essential for characterizing this compound, as evidenced by search queries like "HPLC method for benzothiazole analysis."

Environmental and sustainability concerns have also shaped interest in this compound. Researchers investigating "green synthesis of benzamide derivatives" may find 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide a candidate for eco-friendly catalytic processes. Its methoxy groups could potentially be derived from renewable sources, aligning with the "biobased chemicals" search trend.

In material science, the compound's conjugated system attracts attention for "organic semiconductor applications." The benzothiazole unit contributes to electron transport properties, a feature often explored in queries about "OLED materials." This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Regulatory databases show increasing patent filings involving 868369-10-2, particularly in "kinase inhibitor formulations." The compound's methyl-substituted dihydrobenzothiazole scaffold mimics natural ligands, explaining its popularity in "structure-activity relationship (SAR) studies" searches. Proper storage conditions—often searched as "stability of halogenated benzamides"—are crucial for maintaining its integrity.

Emerging analytical challenges, such as "detection of trace benzothiazoles in complex matrices," highlight the need for advanced characterization of 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Mass spectrometry techniques, frequently searched alongside "high-resolution MS of heterocycles," provide solutions for its quantification in biological samples.

The compound's crystal packing behavior—a subject of "X-ray diffraction studies of small molecules" queries—reveals insights into its solid-state properties. Such data is invaluable for formulation scientists addressing "polymorphism in drug development," a trending topic in pharmaceutical forums.

In conclusion, 4-bromo-N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS 868369-10-2) represents a multifaceted research tool. Its applications span from "medicinal chemistry lead optimization" to "functional material design," addressing numerous contemporary scientific inquiries. Continued investigation into its properties will likely yield further innovations across chemical disciplines.